molecular formula C9H11NOS B8777061 5-Acetyl-4,5,6,7-tetrahydrothieno[3,2-c]pyridine

5-Acetyl-4,5,6,7-tetrahydrothieno[3,2-c]pyridine

Cat. No.: B8777061
M. Wt: 181.26 g/mol
InChI Key: DXFQBPYXPWUJRJ-UHFFFAOYSA-N
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Description

5-Acetyl-4,5,6,7-tetrahydrothieno[3,2-c]pyridine is a useful research compound. Its molecular formula is C9H11NOS and its molecular weight is 181.26 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H11NOS

Molecular Weight

181.26 g/mol

IUPAC Name

1-(6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl)ethanone

InChI

InChI=1S/C9H11NOS/c1-7(11)10-4-2-9-8(6-10)3-5-12-9/h3,5H,2,4,6H2,1H3

InChI Key

DXFQBPYXPWUJRJ-UHFFFAOYSA-N

Canonical SMILES

CC(=O)N1CCC2=C(C1)C=CS2

Origin of Product

United States

Synthesis routes and methods

Procedure details

35.1 g (200 mmole) of 4,5,6,7-tetrahydrothieno[3,2-c]pyridine hydrochloride and 38.57 g (200 mmole) of 28% w/v sodium methoxide in methanol were added to 200 ml of ethanol, and the resulting mixture was stirred at room temperature for 1 hour. The inorganic salt thus precipitated was filtered off, and the filtrate was concentrated to dryness by evaporation under reduced pressure. 50 ml of acetic anhydride were added all at once, whilst stirring, to the residue, and the resulting mixture was stirred at room temperature for 1 hour. The reaction mixture was then concentrated to dryness by evaporation under reduced pressure, and the residue thus obtained was subjected to silica gel column chromatography, using a 6:4 by volume mixture of toluene and ethyl acetate as the eluent, to give 29.32 g of the title compound as a yellow oil.
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200 mL
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